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Compound of Interest

Compound Name: Niobium aluminide

Cat. No.: B080173 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of niobium aluminide
(NbAl3) as a high-temperature protective coating for niobium and its alloys. Niobium alloys are

critical materials in aerospace, nuclear, and chemical processing industries due to their high

melting point and strength at elevated temperatures. However, their poor oxidation resistance

above 600°C limits their application in oxidizing environments. NbAl3 coatings form a dense

and adherent aluminum oxide (Al2O3) scale upon heating, which acts as a diffusion barrier for

oxygen, significantly enhancing the high-temperature oxidation resistance of the niobium

substrate.

This document details the properties, deposition methods, and characterization of NbAl3

coatings, providing researchers with the necessary information to select and apply these

protective layers.

Protective Mechanism of NbAl3 Coatings
The primary protective mechanism of NbAl3 coatings on niobium alloys relies on the formation

of a thermodynamically stable and slow-growing α-Al2O3 scale at high temperatures.[1][2] This

oxide layer acts as a physical barrier, preventing the inward diffusion of oxygen and the

outward diffusion of niobium, thus protecting the underlying alloy from rapid oxidation and

degradation. The high aluminum content in the NbAl3 intermetallic compound serves as a

reservoir for the formation of this protective alumina scale.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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